1-Ethenyl-1H-indole

• CAS No.: 1557-08-0
• Molecular Formula: C10H9N
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 1-ethenylindole
• InChI: InChI=1S/C10H9N/c1-2-11-8-7-9-5-3-4-6-10(9)11/h2-8H,1H2
• InChI Key: RCSKFKICHQAKEZ-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C=CC2=CC=CC=C21
• Related CAS: 26100-97-0

Description

1-Ethenyl-1H-indole is a derivative of indole, a significant heterocyclic compound found in many natural products and drugs. Indoles are known for their wide range of biological activities and are crucial in various fields such as chemistry, biology, and medicine . The structure of this compound consists of an indole ring with an ethenyl group attached to the nitrogen atom, making it a versatile compound for various applications.

Preparation Methods

The synthesis of 1-Ethenyl-1H-indole can be achieved through several methods. One common approach involves the reaction of indole with acetylene in the presence of a palladium catalyst. This method provides a straightforward route to the desired compound with good yields . Another method involves the use of aniline triflamide and the C–H activation method, which also yields the indole derivative efficiently . Industrial production methods often utilize these synthetic routes due to their efficiency and scalability.

Chemical Reactions Analysis

1-Ethenyl-1H-indole undergoes various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced indole derivatives.

Substitution: Electrophilic substitution reactions are common for indole derivatives, where reagents such as halogens or sulfonyl chlorides are used to introduce new functional groups.

Major products formed from these reactions include various substituted indoles, which can be further utilized in different applications.

Scientific Research Applications

1-Ethenyl-1H-indole has numerous applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in the development of new synthetic methodologies.

Biology: Indole derivatives, including this compound, are studied for their biological activities, such as antiviral, anticancer, and antimicrobial properties.

Medicine: The compound is explored for its potential therapeutic applications, including its role in drug development for various diseases.

Industry: Indole derivatives are used in the production of dyes, fragrances, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-Ethenyl-1H-indole involves its interaction with various molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, influencing biological processes such as cell signaling and gene expression . The specific pathways and targets depend on the particular application and the functional groups present on the indole ring.

Comparison with Similar Compounds

1-Ethenyl-1H-indole can be compared with other indole derivatives such as:

1H-Indole-3-carbaldehyde: Known for its use as a precursor in the synthesis of biologically active molecules.

Indole-3-acetic acid: A plant hormone involved in growth and development.

5-Fluoro-1H-indole: Studied for its antiviral and anticancer properties.

The uniqueness of this compound lies in its ethenyl group, which provides distinct reactivity and potential for various applications compared to other indole derivatives.